2-Carbamimidoylpyridine 1-oxide hydrochloride
Overview
Description
2-Carbamimidoylpyridine 1-oxide hydrochloride, also known as CPDH, is a chemical compound of pyridine derivative. It is derived from cyanamide and 2-aminopyridine. The CAS number for this compound is 845291-51-2 .
Molecular Structure Analysis
The molecular formula of 2-Carbamimidoylpyridine 1-oxide hydrochloride is C6H8ClN3O . The molecular weight of this compound is 173.6 g/mol.Scientific Research Applications
Organic Synthesis
2-Carbamimidoylpyridine 1-oxide hydrochloride: is a valuable intermediate in organic synthesis. It can be utilized in the construction of piperidine derivatives, which are crucial building blocks in medicinal chemistry. The compound’s structure allows for various reactions such as hydrogenation, cyclization, and amination, enabling the synthesis of complex organic molecules .
Medicinal Chemistry
In medicinal chemistry, 2-Carbamimidoylpyridine 1-oxide hydrochloride plays a significant role in the design of new pharmaceuticals. Its piperidine core is a common motif in many drugs, and modifications to this core can lead to the development of compounds with potential therapeutic applications .
Pharmacology
The pharmacological applications of 2-Carbamimidoylpyridine 1-oxide hydrochloride are linked to its ability to serve as a precursor for various bioactive piperidine derivatives. These derivatives can exhibit a wide range of biological activities, making them candidates for drug discovery and development .
Biochemistry
In biochemistry, 2-Carbamimidoylpyridine 1-oxide hydrochloride can be used to study enzyme-catalyzed reactions where piperidine structures are substrates or inhibitors. This can provide insights into enzyme mechanisms and help in the design of enzyme inhibitors .
Analytical Chemistry
2-Carbamimidoylpyridine 1-oxide hydrochloride: is used in analytical chemistry for the development of analytical methods. Techniques such as NMR, HPLC, LC-MS, and UPLC utilize this compound to establish purity, identify structures, and quantify substances in complex mixtures .
Chemical Engineering
In chemical engineering, 2-Carbamimidoylpyridine 1-oxide hydrochloride can be involved in process optimization for the large-scale production of pharmaceuticals. Its role in catalysis and reaction engineering is crucial for developing efficient and cost-effective manufacturing processes .
Safety and Hazards
properties
IUPAC Name |
1-oxidopyridin-1-ium-2-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O.ClH/c7-6(8)5-3-1-2-4-9(5)10;/h1-4H,(H3,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGJAPDLKREKCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C(=C1)C(=N)N)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80381460 |
Source
|
| Record name | 2-carbamimidoylpyridine 1-oxide hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80381460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Carbamimidoylpyridine 1-oxide hydrochloride | |
CAS RN |
845291-51-2 |
Source
|
| Record name | 2-carbamimidoylpyridine 1-oxide hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80381460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Morpholinobenzo[D]thiazol-6-amine](/img/structure/B1272993.png)
![(1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride](/img/structure/B1273005.png)
![3,6-Dithiabicyclo[3.1.0]hexane 3,3-dioxide](/img/structure/B1273019.png)